Cas no 330173-08-5 (N-benzyl-2-(4-methylbenzenesulfonyl)acetamide)

• Product Name: N-benzyl-2-(4-methylbenzenesulfonyl)acetamide
• CAS No: 330173-08-5
• MF: C₁₆H₁₇NO₃S
• MW: 303.376083135605
• CID: 1454955
• PubChem ID: 6460081
• Update Time: 2025-06-20

N-benzyl-2-(4-methylbenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(4-methylphenyl)sulfonyl]-N-(phenylmethyl)-
• N-benzyl-2-(4-methylphenylsulfonyl)acetamide
• N-benzyl-2-(4-methylbenzenesulfonyl)acetamide
• N-benzyl-2-tosylacetamide
• MLS001162207
• STK238484
• N-benzyl-2-(4-methylphenyl)sulfonylacetamide
• CHEMBL1415451
• DTXSID401322366
• F2536-0202
• AKOS002066368
• N-benzyl-2-[(4-methylphenyl)sulfonyl]acetamide
• 330173-08-5
• HMS2965M11
• SMR000670668

• Inchi： 1S/C16H17NO3S/c1-13-7-9-15(10-8-13)21(19,20)12-16(18)17-11-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3,(H,17,18)
• InChI Key： RIBGXFKCPSZORC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CC(NCC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 303.09301
• Monoisotopic Mass: 303.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 63.24

Additional information on N-benzyl-2-(4-methylbenzenesulfonyl)acetamide

Recent Advances in the Study of N-benzyl-2-(4-methylbenzenesulfonyl)acetamide (CAS: 330173-08-5) in Chemical Biology and Pharmaceutical Research

N-benzyl-2-(4-methylbenzenesulfonyl)acetamide (CAS: 330173-08-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications and unique chemical properties. This compound, characterized by its sulfonyl and benzyl functional groups, has been explored for its role in modulating various biological pathways. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug development.

One of the key areas of research has been the synthesis and optimization of N-benzyl-2-(4-methylbenzenesulfonyl)acetamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The researchers employed a multi-step process involving the condensation of 4-methylbenzenesulfonyl chloride with acetamide derivatives, followed by benzylation under controlled conditions. This advancement is critical for further pharmacological evaluations.

In terms of biological activity, recent in vitro studies have demonstrated that N-benzyl-2-(4-methylbenzenesulfonyl)acetamide exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound acts as a potent inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM. This suggests its potential as an anti-inflammatory agent, with possible applications in treating conditions such as arthritis and other chronic inflammatory diseases.

Further investigations into the compound's mechanism of action have revealed its interaction with cellular signaling pathways. A preprint on bioRxiv (2024) highlighted that N-benzyl-2-(4-methylbenzenesulfonyl)acetamide modulates the NF-κB pathway, a key regulator of immune responses. This finding opens new avenues for research into its use in autoimmune disorders and cancer therapy, where NF-κB dysregulation is often implicated.

Despite these promising results, challenges remain in the development of N-benzyl-2-(4-methylbenzenesulfonyl)acetamide as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further structural optimization to enhance its metabolic stability. Researchers are currently exploring derivatives with improved pharmacokinetic profiles while retaining the desired biological activity.

In conclusion, N-benzyl-2-(4-methylbenzenesulfonyl)acetamide (CAS: 330173-08-5) represents a promising candidate in the field of chemical biology and drug discovery. Its unique chemical structure and demonstrated biological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in preclinical models.